(R)-Dapoxetine
Overview
Description
(R)-Dapoxetine is a useful research compound. Its molecular formula is C21H23NO and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Neuropharmacology and Electrophysiological Effects
Dapoxetine, primarily known for its application in premature ejaculation (PE), exhibits interesting neuropharmacological characteristics. Studies have demonstrated its potential effects on voltage-dependent K+ channels in rabbit coronary arterial smooth muscle cells, suggesting an influence on cellular electrophysiology independent of serotonin reuptake inhibition (Kim et al., 2017). Additionally, the blockage of cloned Kv4.3 potassium channels by dapoxetine, as shown in Chinese hamster ovary cells, indicates its potency and mechanism in modulating ion channel activity (Jeong et al., 2012).
2. Antidepressant and Anxiolytic Properties
Dapoxetine has been evaluated for its antidepressant and anxiolytic effects. Studies on animal models, specifically rats, have shown its effectiveness in reducing immobility time and stress hormone levels, indicating potential use in treating depressive disorders and stress (Ratajczak et al., 2020). Another study exploring the concomitant use of vortioxetine and dapoxetine found that their combined administration could be effective in treating depressive disorders, although further research is necessary (Ratajczak et al., 2019).
3. Reproductive and Fertility Effects
Research on the impact of dapoxetine on reproductive performance and fetal outcomes in male rats indicates that high doses of dapoxetine can adversely affect sexual behavior, fertility parameters, and fetal development. This highlights the need for careful consideration of its use in reproductive health contexts (Elmazoudy et al., 2015).
4. Histopathological Impact on Testes
A histopathological study on the chronic toxic effects of dapoxetine on the testes of male albino rats showed that dapoxetine can induce changes in the testicular structure, affecting seminiferous tubules and germinal cells. This suggests potential implications for long-term reproductive health (Assasa et al., 2019).
Properties
IUPAC Name |
(1R)-N,N-dimethyl-3-naphthalen-1-yloxy-1-phenylpropan-1-amine | |
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InChI |
InChI=1S/C21H23NO/c1-22(2)20(18-10-4-3-5-11-18)15-16-23-21-14-8-12-17-9-6-7-13-19(17)21/h3-14,20H,15-16H2,1-2H3/t20-/m1/s1 | |
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InChI Key |
USRHYDPUVLEVMC-HXUWFJFHSA-N | |
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Canonical SMILES |
CN(C)C(CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 | |
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Isomeric SMILES |
CN(C)[C@H](CCOC1=CC=CC2=CC=CC=C21)C3=CC=CC=C3 | |
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Molecular Formula |
C21H23NO | |
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Molecular Weight |
305.4 g/mol | |
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